2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole

• Molecular Formula: C16H14Cl2N2O2S
• Molecular Weight: 369.3 g/mol
• IUPAC Name: 2-benzyl-1-(2,5-dichlorophenyl)sulfonyl-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14Cl2N2O2S/c17-13-6-7-14(18)15(11-13)23(21,22)20-9-8-19-16(20)10-12-4-2-1-3-5-12/h1-7,11H,8-10H2
• InChI Key: NAAJSGWJYFQIFZ-UHFFFAOYSA-N
• SMILES: C1CN(C(=N1)CC2=CC=CC=C2)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl

Description

2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is a chemical compound that has been used in scientific research for various purposes. This compound has been synthesized using different methods and has been found to have potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is not fully understood. However, it has been reported to have inhibitory effects on various enzymes such as aldose reductase, lipoxygenase, and cyclooxygenase. These enzymes are involved in various biochemical pathways that are associated with the development of diseases such as cancer and inflammation.
Biochemical and Physiological Effects
2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has been found to have various biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, antitumor, and antidiabetic activities. It has also been reported to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole in lab experiments is its potential as a lead compound for the development of new drugs. Its inhibitory effects on various enzymes make it a promising candidate for the treatment of various diseases. However, one of the limitations of using this compound is its low solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the use of 2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole in scientific research. One of the most promising areas is the development of new drugs for the treatment of cancer. This compound has been found to have potential as a lead compound for the development of new anticancer agents. Other future directions include the investigation of its potential as a neuroprotective agent and the development of new synthetic methods for the production of this compound.
Conclusion
In conclusion, 2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole is a chemical compound that has potential applications in various fields. Its inhibitory effects on various enzymes make it a promising candidate for the development of new drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to explore its potential in other areas of scientific research.

Synthesis Methods

The synthesis of 2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has been reported in various scientific literature. One of the most commonly used methods involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with benzylamine in the presence of a base such as triethylamine. The reaction is carried out under reflux conditions in a suitable solvent such as dichloromethane or chloroform.

Scientific Research Applications

2-benzyl-1-[(2,5-dichlorophenyl)sulfonyl]-4,5-dihydro-1H-imidazole has been used in scientific research for various purposes. One of the most common applications is in the field of medicinal chemistry. This compound has been found to have potential as a lead compound for the development of new drugs for the treatment of various diseases such as cancer, diabetes, and inflammation.